![molecular formula C10H10N2O2 B184134 Ethyl imidazo[1,2-a]pyridine-8-carboxylate CAS No. 158020-74-7](/img/structure/B184134.png)
Ethyl imidazo[1,2-a]pyridine-8-carboxylate
Overview
Description
Ethyl imidazo[1,2-a]pyridine-8-carboxylate is a chemical compound with the linear formula C10H10N2O2 . It is recognized as a significant fused bicyclic 5–6 heterocycle due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
Imidazo[1,2-a]pyridines can be synthesized employing different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . The I2-mediated oxidative annulations of readily available substrates have also been used to produce a variety of imidazo derivatives .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C10H10N2O2/c1-2-14-10(13)8-4-3-6-12-7-5-11-9(8)12/h3-7H,2H2,1H3
. The molecular weight is 190.2 . Chemical Reactions Analysis
The reaction outcome of imidazo[1,2-a]pyridines is explained by the initial iodine catalyzed condensation between the ketone and exocyclic amino group and subsequent tautomerization, cyclization, and oxidative aromatization .Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored under inert gas .Scientific Research Applications
Synthesis of Fused Triazines : Ethyl imidazo[1,2-a]pyridine-8-carboxylate derivatives have been used as synthons for constructing fused triazines, which are planar, angular tri-heterocycles with potential biological activity (Zamora et al., 2004).
Antimicrobial Activity : Derivatives of this compound have shown antimicrobial properties. For instance, imidazo[1,2-a]pyridine-2-carboxylic acid arylidenehydrazide derivatives exhibited antimicrobial activity in a study (Turan-Zitouni et al., 2001).
Fluorescent Probes for Mercury Ion : Certain derivatives of this compound have been developed as efficient fluorescent probes for mercury ion detection in both acetonitrile and buffered aqueous solution (Shao et al., 2011).
Antiulcer Agents : Some 3-substituted imidazo[1,2-a]pyridines, which can be synthesized from this compound, were found to have potential as antiulcer agents with cytoprotective properties (Starrett et al., 1989).
Antitubercular Activity : N-(2-Phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides, which can be synthesized from this compound, have shown promising antitubercular activity against drug-sensitive and multidrug-resistant strains of Mycobacterium tuberculosis (Li et al., 2020).
Mechanism of Action
Mode of Action
It is known that imidazo[1,2-a]pyridines, the class of compounds to which it belongs, can undergo various radical reactions for direct functionalization . This suggests that Ethyl imidazo[1,2-a]pyridine-8-carboxylate may interact with its targets through similar mechanisms, leading to changes in cellular processes.
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry , suggesting that they may interact with a variety of biochemical pathways. The downstream effects of these interactions would depend on the specific pathways involved.
Result of Action
Given the compound’s potential for direct functionalization , it may induce a variety of cellular responses.
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyridine is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character . Therefore, the future directions of this compound could involve further exploration of its applications in these fields.
Biochemical Analysis
Biochemical Properties
Imidazo[1,2-a]pyridine derivatives have been recognized for their wide range of applications in medicinal chemistry . They are known to interact with various enzymes, proteins, and other biomolecules, but the specific interactions of Ethyl imidazo[1,2-a]pyridine-8-carboxylate remain to be investigated.
Cellular Effects
Some imidazo[1,2-a]pyridine derivatives have shown cytotoxic activity against certain cancer cell lines
Molecular Mechanism
Some imidazo[1,2-a]pyridine derivatives have been found to inhibit the growth of certain cancer cells by binding and inhibiting specific proteins
Properties
IUPAC Name |
ethyl imidazo[1,2-a]pyridine-8-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-2-14-10(13)8-4-3-6-12-7-5-11-9(8)12/h3-7H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVZZFXQRDFELRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CN2C1=NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30446396 | |
Record name | ethyl imidazo[1,2-a]pyridine-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30446396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
158020-74-7 | |
Record name | ethyl imidazo[1,2-a]pyridine-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30446396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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